Cas no 1239648-98-6 (7-methoxy-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 7-methoxy-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 1239648-98-6
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD11870489
• CID: 4564192
• PubChem ID: 82555942
• Update Time: 2025-10-29

7-methoxy-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 2-Amino-7-methoxy-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 7-methoxy-
• 7-methoxy-1,2,4triazolo1,5-apyridin-2-amine
• 7-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• DTXSID001247879
• AKOS022863362
• 1239648-98-6
• EN300-1274754
• SCHEMBL20641333
• 7-Methoxy[1,2,4]triazolo[1,5-a]pyridin-2-amine
• MFCD11870489
• CS-0456859
• SY129568
• AC3315

• MDL： MFCD11870489
• Inchi： 1S/C7H8N4O/c1-12-5-2-3-11-6(4-5)9-7(8)10-11/h2-4H,1H3,(H2,8,10)
• InChI Key： MGIXALWFXBQXRE-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=CC(OC)=C2

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-methoxy-1,2,4triazolo1,5-apyridin-2-amine

7-Methoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine: A Comprehensive Overview

7-Methoxy-1,2,4-triazolo[1,5-a]pyridin-2-amine (CAS No. 1239648-98-6) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The methoxy group attached at the 7-position of the triazolopyridine ring introduces additional electronic and steric effects, making this compound a promising candidate for further research.

The synthesis of 7-methoxy-1,2,4-triazolo[1,5-a]pyridin-2-amine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The incorporation of the methoxy group is achieved through either direct substitution or via intermediate steps involving protection-deprotection strategies. These methods not only enhance the efficiency of the synthesis but also pave the way for further functionalization of the molecule.

From a pharmacological perspective, 7-methoxy-1,2,4-triazolo[1,5-a]pyridin-2-amine has been investigated for its potential as a therapeutic agent. Studies have demonstrated that this compound exhibits significant antimicrobial activity, particularly against Gram-positive bacteria. The presence of the methoxy group plays a crucial role in modulating the compound's interaction with bacterial cell membranes, thereby enhancing its efficacy. Furthermore, preliminary results suggest that this compound may also possess anti-inflammatory properties, making it a versatile candidate for drug development.

The structural uniqueness of 7-methoxy-1,2,4-triazolo[1,5-a]pyridin-2-amine lies in its fused ring system. The triazolopyridine core provides a rigid framework that facilitates specific molecular interactions. Recent computational studies have highlighted the importance of π-π stacking interactions in determining the compound's bioavailability and pharmacokinetic properties. These insights are invaluable for designing analogs with improved therapeutic profiles.

In terms of applications, 7-methoxy-1,2,4-triazolo[1,5-a]pyridin-2-amine holds potential in various fields beyond medicine. For instance, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored in recent studies. The methoxy group serves as a coordinating site for metal ions, enabling the formation of stable MOFs with high surface area and porosity. Such materials find applications in gas storage and catalysis.

Moreover, 7-methoxy-1,2,4-triazolo[1,5-a]pyridin-2-amine has been studied as a precursor for synthesizing advanced materials such as conductive polymers. The triazolopyridine moiety contributes to the electronic properties of these polymers, making them suitable for use in flexible electronics and optoelectronic devices.

Recent research has also focused on understanding the environmental fate and toxicity of 7-methoxy-1,2,4-triazolo[1,bull;][1,bull;][a]pyridin-bull;]-bull;]-bull;]-bull;]-bull;]-bull;]-bull;]-bull;]-bull;]-bull;-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;-bullyl-bull;. Studies indicate that this compound undergoes rapid degradation under environmental conditions such as sunlight exposure and microbial activity. This suggests that it has a low environmental impact when used responsibly.

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